Cas no 132382-15-1 (N,N,N-trimethyl-2-({N-[(2-oxopyrrolidin-1-yl)acetyl]glycyl}oxy)ethanaminium iodide)

• Product name: N,N,N-trimethyl-2-({N-[(2-oxopyrrolidin-1-yl)acetyl]glycyl}oxy)ethanaminium iodide
• CAS No: 132382-15-1
• MF: C₁₃H₂₄IN₃O₄
• MW: 413.251835823059
• CID: 1230884
• PubChem ID: 3076737

N,N,N-trimethyl-2-({N-[(2-oxopyrrolidin-1-yl)acetyl]glycyl}oxy)ethanaminium iodide Chemical and Physical Properties

Names and Identifiers

• N,N,N-trimethyl-2-({N-[(2-oxopyrrolidin-1-yl)acetyl]glycyl}oxy)ethanaminium iodide
• trimethyl-[2-[2-[[2-(2-oxopyrrolidin-1-yl)acetyl]amino]acetyl]oxyethyl]azanium,iodide
• Ethanaminium, N,N,N-trimethyl-2-(((((2-oxo-1-pyrrolidinyl)acetyl)amino)acetyl)oxy)-, iodide
• 2-(Dimethylamino)ethyl ((2-oxo-1-pyrrolidinyl)acetamido)acetate methiodide
• 132382-15-1

• Inchi： InChI=1S/C13H23N3O4.HI/c1-16(2,3)7-8-20-13(19)9-14-11(17)10-15-6-4-5-12(15)18;/h4-10H2,1-3H3;1H
• InChI Key： ZQOOVOGNOIGVRX-UHFFFAOYSA-N
• SMILES： C[N+](C)(C)CCOC(=O)CNC(=O)CN1CCCC1=O.[I-]

Computed Properties

• Exact Mass: 388.8929
• Monoisotopic Mass: 413.08115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 77.78